Cas no 5069-26-1 (2-Methyl-5-phenylthiophene)
2-Methyl-5-phenylthiophene is a substituted thiophene derivative characterized by a methyl group at the 2-position and a phenyl ring at the 5-position of the thiophene core. This compound is of interest in organic synthesis and materials science due to its structural versatility and electronic properties. The phenyl and methyl substituents enhance its utility as a building block for conjugated systems, potentially enabling applications in optoelectronic materials or as an intermediate in pharmaceutical and agrochemical synthesis. Its well-defined structure and stability under standard conditions make it a reliable choice for research and industrial applications requiring precise functionalization of thiophene-based frameworks.

2-Methyl-5-phenylthiophene structure
Product name:2-Methyl-5-phenylthiophene
2-Methyl-5-phenylthiophene Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-5-phenylthiophene
- 2-methyl-5-phenylthiophen
- 2-methyl-5-phenyl-thiophene
- 2-phenyl-5-methylthiophene
- 5-methyl-2-phenylthiophene
- 5-phenyl-2-methylthiophene
- NEKXRPVOSZHILM-UHFFFAOYSA
- NEKXRPVOSZHILM-UHFFFAOYSA-
- NEKXRPVOSZHILM-UHFFFAOYSA-N
- InChI=1/C11H10S/c1-9-7-8-11(12-9)10-5-3-2-4-6-10/h2-8H,1H3
- DTXSID30428839
- SCHEMBL147151
- AKOS024318953
- AS-58926
- 5069-26-1
- G62736
-
- MDL: MFCD06201035
- Inchi: InChI=1S/C11H10S/c1-9-7-8-11(12-9)10-5-3-2-4-6-10/h2-8H,1H3
- InChI Key: NEKXRPVOSZHILM-UHFFFAOYSA-N
- SMILES: CC1=CC=C(C2=CC=CC=C2)S1
Computed Properties
- Exact Mass: 174.05000
- Monoisotopic Mass: 174.05032149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.7
- Topological Polar Surface Area: 28.2Ų
Experimental Properties
- Color/Form: White crystalline powder
- Density: 1.0782 (rough estimate)
- Melting Point: 46-47°C
- Boiling Point: 265.26°C (rough estimate)
- Flash Point: 80.7°C
- Refractive Index: 1.6500 (estimate)
- Water Partition Coefficient: Insoluble in water.
- PSA: 28.24000
- LogP: 3.72350
- Solubility: Uncertain
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
2-Methyl-5-phenylthiophene Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: S24/25
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-Methyl-5-phenylthiophene Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Methyl-5-phenylthiophene Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1034019-10g |
2-Methyl-5-phenylthiophene |
5069-26-1 | 98% | 10g |
¥ǡŹǑIJ | 2023-07-25 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1034019-1g |
2-Methyl-5-phenylthiophene |
5069-26-1 | 98% | 1g |
¥ŹŹIJ | 2023-07-25 | |
eNovation Chemicals LLC | D765675-1g |
2-Methyl-5-phenylthiophene |
5069-26-1 | 96% | 1g |
$115 | 2025-02-25 | |
eNovation Chemicals LLC | D765675-250mg |
2-Methyl-5-phenylthiophene |
5069-26-1 | 96% | 250mg |
$95 | 2025-02-25 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1034019-5g |
2-Methyl-5-phenylthiophene |
5069-26-1 | 98% | 5g |
¥ĠŎŞIJ | 2023-07-25 | |
Chemenu | CM397022-5g |
2-METHYL-5-PHENYLTHIOPHENE |
5069-26-1 | 95%+ | 5g |
$187 | 2024-07-16 | |
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | L20420-1g |
2-Methyl-5-phenylthiophene, 96% |
5069-26-1 | 96% | 1g |
¥1219.00 | 2022-12-26 | |
Chemenu | CM397022-1g |
2-METHYL-5-PHENYLTHIOPHENE |
5069-26-1 | 95%+ | 1g |
$57 | 2024-07-16 | |
eNovation Chemicals LLC | D765675-250mg |
2-Methyl-5-phenylthiophene |
5069-26-1 | 96% | 250mg |
$95 | 2025-02-19 | |
eNovation Chemicals LLC | D765675-100mg |
2-Methyl-5-phenylthiophene |
5069-26-1 | 96% | 100mg |
$85 | 2025-02-25 |
2-Methyl-5-phenylthiophene Related Literature
-
Woohyun Lee,Xuan Zhan,Jaymee Palma,Jenya Vestfrid,Zeev Gross,David G. Churchill Chem. Commun. 2021 57 4605
-
Igor L. Zheldakov,Jenna M. Wasylenko,Christopher G. Elles Phys. Chem. Chem. Phys. 2012 14 6211
-
Yousuke Ushiogi,Tomoyuki Hase,Yoshiharu Iinuma,Atsushi Takata,Jun-ichi Yoshida Chem. Commun. 2007 2947
-
Daichi Kitagawa,Tatsumoto Nakahama,Yoshihiro Nakai,Seiya Kobatake J. Mater. Chem. C 2019 7 2865
-
Carl-Johan Carling,John-Christopher Boyer,Neil R. Branda Org. Biomol. Chem. 2012 10 6159
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